Cas no 2229216-52-6 (3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid
• CAS No: 2229216-52-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5943566
• PubChem ID: 165862128
• Update Time: 2025-05-20

3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid
• EN300-1883395
• 3-amino-1-({[(tert-butoxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• 2229216-52-6

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(16)13-6-11(8(14)15)4-7(12)5-11/h7H,4-6,12H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： KONVPGGUCBZMRD-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CC(C1)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid

3-Amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS No. 2229216-52-6) is a highly specialized chemical entity with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug design and chemical synthesis. The molecule features a cyclobutane ring, which is a four-membered carbon ring, and is substituted with an amino group at the 3-position and a carboxylic acid group at the 1-position. Additionally, the 1-position bears a complex substituent: a {(tert-butoxy)carbonylamino}methyl group. This combination of functional groups makes the compound highly reactive and amenable to various chemical transformations.

The cyclobutane ring in this compound is a key structural feature that contributes to its unique properties. Cyclobutane rings are known for their strain due to the tetrahedral geometry of the carbon atoms, which results in increased reactivity compared to larger rings like cyclopentane or cyclohexane. This strain can be harnessed in synthetic chemistry to facilitate reactions such as ring-opening or ring-expansion processes. Recent studies have explored the use of cyclobutane-containing compounds in drug design, particularly in the development of anti-cancer agents, where the strain can induce specific interactions with biological targets.

The amino group at the 3-position of the cyclobutane ring adds another layer of functionality to this compound. Amino groups are versatile and can participate in various types of chemical reactions, including nucleophilic substitutions, amidations, and reductions. In medicinal chemistry, amino groups are often used as handles for further functionalization or as part of bioisosteric replacements to optimize pharmacokinetic properties such as solubility and bioavailability.

The {(tert-butoxy)carbonylamino}methyl group attached to the 1-position introduces additional complexity and functionality. The tert-butoxy carbonyl (Boc) group is a well-known protecting group for amines in organic synthesis. Its presence suggests that this compound may be an intermediate in peptide synthesis or other amine-based reactions. The Boc group can be easily removed under acidic conditions, making it ideal for controlled deprotection steps in multi-step syntheses.

Recent advancements in chemical synthesis have highlighted the importance of using strained ring systems like cyclobutane in drug discovery. For instance, researchers have reported that cyclobutane-containing compounds exhibit enhanced binding affinities towards certain protein targets due to their ability to adopt unique conformations that complement binding pockets. This has led to increased interest in compounds like 3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid as potential leads for developing novel therapeutic agents.

In terms of applications, this compound could serve as a building block for constructing more complex molecules with tailored biological activities. For example, the carboxylic acid group can be converted into an ester or amide linkage, enabling further functionalization. The amino groups present in the molecule can also be exploited for forming peptide bonds or other nitrogen-containing functional groups, which are critical in pharmaceuticals and agrochemicals.

From an analytical standpoint, the structure of this compound poses challenges due to its complexity and steric hindrance around the cyclobutane ring. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are typically employed to confirm its identity and purity. Recent improvements in NMR technology, such as cryogenic probes and high-resolution instruments, have made it easier to resolve overlapping signals from complex structures like this one.

In conclusion, 3-amino-1-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS No. 2229216-52-6) is a multifaceted compound with promising applications in organic synthesis and drug discovery. Its unique combination of functional groups and strained cyclobutane ring make it a valuable tool for chemists seeking to design innovative molecules with tailored properties.